[3-(4-Ethylphenoxy)-2-hydroxypropyl](methyl)amine hydrochloride

• IUPAC Name: 1-(4-ethylphenoxy)-3-(methylamino)propan-2-ol;hydrochloride
• InChI: InChI=1S/C12H19NO2.ClH/c1-3-10-4-6-12(7-5-10)15-9-11(14)8-13-2;/h4-7,11,13-14H,3,8-9H2,1-2H3;1H
• InChI Key: HPSYGVKWOGRTOL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(CNC)O.Cl
• Molecular Formula: C12H20ClNO2
• Molecular Weight: 245.74 g/mol

Description

3-(4-Ethylphenoxy)-2-hydroxypropyl](methyl)amine hydrochloride (EPH) is a chemical compound that has been studied in a variety of scientific fields. It is a derivative of the amine group and is commonly used in the synthesis of drugs, pesticides, and other compounds. EPH has a wide range of applications in the pharmaceutical and agricultural industries, as well as in the laboratory.

Scientific Research Applications

Metabolic Activation and DNA Interaction

• Research has demonstrated the metabolic activation of N-hydroxy derivatives of certain aromatic amines and their interaction with DNA, indicating potential implications for understanding carcinogenic processes and drug mechanisms. Specifically, the study on metabolic activation by human sulfotransferase(s) highlights the bioactivation of N-hydroxy metabolites of carcinogenic arylamines and heterocyclic amines, suggesting a role in environmental and dietary carcinogen susceptibility (Chou, Lang, & Kadlubar, 1995).

Corrosion Inhibition

• Amine derivatives, as explored in a study on corrosion inhibition, have been synthesized and evaluated for their effectiveness in protecting mild steel in HCl medium. This research demonstrates the potential of such compounds in industrial applications to prevent corrosion, where the structure of these molecules and their adsorption mechanism on metal surfaces were analyzed (Boughoues et al., 2020).

Synthesis and Chemical Properties

• The synthesis and chemical properties of novel amine derivatives have been extensively studied, providing insights into their potential applications in materials science. For instance, the synthesis of 2-Hydroxy-3-(Methylcyclohexenyl-Isopropyl)-5-Methylbenzylaminoethylnonyl Imidazolines demonstrates their use as thermostabilizers to polypropylene, showcasing the broad applicability of such compounds in enhancing material properties (Aghamali̇yev, Naghiyeva, & Rasulov, 2018).

Polymer and Membrane Science

• Amine derivatives have also been explored in the context of polymer and membrane science. A study on the synthesis of anion exchange membranes based on poly(aryl ether sulfone)s bearing piperidinium moieties highlights the innovative approach to developing membranes with high ion conductivity and stability, indicating their potential in energy and environmental applications (Wang et al., 2019).